Cas no 1247884-64-5 (Benzyl 3-bromo-4-oxoazepane-1-carboxylate)

• Product Name: Benzyl 3-bromo-4-oxoazepane-1-carboxylate
• CAS No: 1247884-64-5
• MF: C₁₄H₁₆BrNO₃
• MW: 326.185743331909
• CID: 2153754
• Update Time: 2023-08-05

Benzyl 3-bromo-4-oxoazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-bromo-4-oxoazepane-1-carboxylate
• IIONDOIDAIRBQS-UHFFFAOYSA-N
• Benzyl 3-bromo-4-oxoazepane-1-carboxylate

• Inchi： 1S/C14H16BrNO3/c15-12-9-16(8-4-7-13(12)17)14(18)19-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2
• InChI Key： IIONDOIDAIRBQS-UHFFFAOYSA-N
• SMILES： BrC1C(CCCN(C(=O)OCC2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Topological Polar Surface Area: 46.6